Cas no 856595-47-6 (4,6-Pyrimidinediamine,2-methoxy-)

• Product Name: 4,6-Pyrimidinediamine,2-methoxy-
• CAS No: 856595-47-6
• MF: C₅H₈N₄O
• MW: 140.143219947815
• CID: 717563
• Update Time: 2024-01-31

4,6-Pyrimidinediamine,2-methoxy- Chemical and Physical Properties

Names and Identifiers

• 4,6-Pyrimidinediamine,2-methoxy-
• 2-methoxypyrimidine-4,6-diamine
• 4,6-Pyrimidinediamine,2-methoxy-(9CI)
• 4,6-Pyrimidinediamine, 2-methoxy-

• Inchi： 1S/C5H8N4O/c1-10-5-8-3(6)2-4(7)9-5/h2H,1H3,(H4,6,7,8,9)
• InChI Key： UWLSQWAECHMLDC-UHFFFAOYSA-N
• SMILES： C1(OC)=NC(N)=CC(N)=N1

Computed Properties

• Exact Mass: 140.07
• Monoisotopic Mass: 140.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 99.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87A^2

Experimental Properties

• Density: 1.341±0.06 g/cm3(Predicted)
• Boiling Point: 402.0±48.0 °C(Predicted)
• pka: 5.39±0.10(Predicted)